Cas no 26291-78-1 (9H-Purin-6-amine,9-(3-deoxy-3-methyl-b-D-allofuranosyl)-)

• Product Name: 9H-Purin-6-amine,9-(3-deoxy-3-methyl-b-D-allofuranosyl)-
• CAS No: 26291-78-1
• MF: C₁₂H₁₇N₅O₄
• MW: 295.294481992722
• CID: 283879
• PubChem ID: 278406
• Update Time: 2025-04-19

9H-Purin-6-amine,9-(3-deoxy-3-methyl-b-D-allofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(3-deoxy-3-methyl-b-D-allofuranosyl)-
• 1-[5-(6-aminopurin-9-yl)-4-hydroxy-3-methyloxolan-2-yl]ethane-1,2-diol
• 9-(3-Methyl-3-deoxy-β-D-allofuranosyl)-9H-purin-6-amine
• 9-(3-deoxy-3-methylhexofuranosyl)-9h-purin-6-amine
• AC1L5NZ4
• AC1Q4Y29
• AR-1H5003
• NSC127973
• DTXSID40299077
• 26291-78-1
• NSC-127973

• Inchi： 1S/C12H17N5O4/c1-5-8(20)12(21-9(5)6(19)2-18)17-4-16-7-10(13)14-3-15-11(7)17/h3-6,8-9,12,18-20H,2H2,1H3,(H2,13,14,15)
• InChI Key： NTBBDNWBKHVOKO-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)C1C(CO)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 295.12821
• Monoisotopic Mass: 295.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 676.6°C at 760 mmHg
• Flash Point: 363°C
• Refractive Index: 1.813
• PSA: 139.54
• LogP: -0.76270